Cas no 37924-67-7 (2-(1,2-benzoxazol-3-yl)-2-bromoacetic acid)

• Product Name: 2-(1,2-benzoxazol-3-yl)-2-bromoacetic acid
• CAS No: 37924-67-7
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• CID: 303964
• PubChem ID: 12947098
• Update Time: 2025-05-27

2-(1,2-benzoxazol-3-yl)-2-bromoacetic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-aceticacid, a-bromo-
• 1,2-BENZISOXAZOLE-3-ACETIC ACID
• ALPHA BROMO 1,2 BENZISOXAZOLE 3 ACETIC ACID
• (1,2,4-Thiadiazolo< 4,5a> benzimidazol)
• (1,2-benzisoxazol-3-yl)bromoacetic acid
• 3-imidazol-1-yl-benzo[4,5]imidazo[1,2-d][1,2,4]thiadiazole
• AC1L704I
• benzo[d]isoxazol-3-yl-bromo-acetic acid
• NSC301508
• 2-(1,2-benzoxazol-3-yl)-2-bromoacetic acid
• J-506216
• 2-(benzo[d]isoxazol-3-yl)-2-bromoaceticacid
• 37924-67-7
• AKOS015950786
• SCHEMBL14185644
• GOEZDVVTYIWCAJ-UHFFFAOYSA-N
• DTXSID301280371
• SCHEMBL692254
• MFCD18909732
• AS-44191
• F1967-2584
• Alpha-bromo-1,2-benzisoxazole-3-acetic acid
• 2-(benzo[d]isoxazol-3-yl)-2-bromoacetic acid
• A10049
• I+/--Bromo-1,2-benzisoxazole-3-acetic acid

• Inchi： 1S/C9H6BrNO3/c10-7(9(12)13)8-5-3-1-2-4-6(5)14-11-8/h1-4,7H,(H,12,13)
• InChI Key： GOEZDVVTYIWCAJ-UHFFFAOYSA-N
• SMILES： BrC(C(=O)O)C1C2C=CC=CC=2ON=1

Computed Properties

• Exact Mass: 177.04300
• Monoisotopic Mass: 254.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 123-126°C
• Boiling Point: 377.3±17.0 °C at 760 mmHg
• Flash Point: 182.0±20.9 °C
• PSA: 63.33000
• LogP: 1.45490
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(1,2-benzoxazol-3-yl)-2-bromoacetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 2-(1,2-benzoxazol-3-yl)-2-bromoacetic acid

Recent Advances in the Study of 2-(1,2-benzoxazol-3-yl)-2-bromoacetic acid (CAS: 37924-67-7)

The compound 2-(1,2-benzoxazol-3-yl)-2-bromoacetic acid (CAS: 37924-67-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic bromoacetic acid derivative is being explored for its potential applications in drug discovery, particularly as a building block for novel bioactive molecules. Recent studies have focused on its unique reactivity profile, which stems from the combination of the benzoxazole scaffold and the bromoacetic acid moiety, offering versatile opportunities for further chemical modifications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2-(1,2-benzoxazol-3-yl)-2-bromoacetic acid as a key intermediate in the synthesis of potential kinase inhibitors. The researchers demonstrated that the bromoacetyl group could be efficiently displaced by various nucleophiles, enabling the rapid generation of diverse compound libraries. The benzoxazole core was found to contribute significantly to the binding affinity of the resulting molecules, particularly through interactions with hinge regions of target kinases.

In the field of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 37924-67-7 showed promising activity against drug-resistant bacterial strains. The electron-withdrawing nature of the benzoxazole ring was hypothesized to enhance the reactivity of the α-bromo carbonyl group, making it more susceptible to nucleophilic attack by bacterial enzymes. This mechanism could potentially be exploited for the development of new antibacterial agents targeting essential bacterial metabolic pathways.

Recent synthetic methodology developments have also highlighted the utility of 2-(1,2-benzoxazol-3-yl)-2-bromoacetic acid in asymmetric synthesis. A Nature Communications paper (2023) described its use as a chiral building block in the construction of complex heterocyclic systems. The researchers developed a novel catalytic system that could selectively functionalize the bromoacetic acid moiety while preserving the benzoxazole ring, opening new avenues for the preparation of enantiomerically pure pharmaceutical compounds.

From a safety and pharmacokinetic perspective, recent ADMET studies of 37924-67-7 derivatives have yielded encouraging results. Research published in Drug Metabolism and Disposition (2024) indicated that compounds derived from this scaffold generally exhibit favorable metabolic stability and moderate plasma protein binding. The benzoxazole ring appears to confer some protection against rapid hepatic clearance, while the bromoacetic acid moiety can be strategically modified to optimize distribution properties.

Looking forward, the unique structural features of 2-(1,2-benzoxazol-3-yl)-2-bromoacetic acid continue to inspire innovative research directions. Current investigations are exploring its potential in targeted drug delivery systems, where the reactive bromoacetyl group could be used for site-specific conjugation with antibodies or other targeting moieties. Additionally, computational studies are underway to better understand the conformational preferences of this molecule and its interactions with various biological targets, which could guide the rational design of more potent and selective therapeutic agents.